(5-Nitronaphthalen-1-yl)methanol
Overview
Description
“(5-Nitronaphthalen-1-yl)methanol”, also known as 5-Nitro-E or E-5-NITRO, is a compound that belongs to the group of naphthalene derivatives. It has a molecular formula of C11H9NO3 and a molecular weight of 203.19 .
Molecular Structure Analysis
The molecular structure of “this compound” is based on its molecular formula, C11H9NO3 . Unfortunately, the specific details about its linear structure formula or InChI Key are not available in the search results.Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 203.19 . The boiling point and other physical and chemical properties are not provided in the search results.Scientific Research Applications
Photophysical Properties and Relaxation Dynamics
- Research shows that the primary photophysical channel for nitronaphthalenes like (5-Nitronaphthalen-1-yl)methanol is the formation of its lowest energy triplet state. Detailed studies using transient absorption spectroscopy have explored the relaxation dynamics of photoexcited nitronaphthalenes in various solvents. These studies provide insights into the timescales for the formation of fully relaxed triplet states and the spectral evolution associated with these processes, enhancing our understanding of the photophysics of nitrated polycyclic aromatic compounds (Zugazagoitia et al., 2009).
Analytical Chemistry and Electrochemistry
- This compound has been studied in the context of voltammetric determination, particularly at a silver solid amalgam electrode. Understanding its electrochemical behavior is crucial for various applications, including environmental monitoring and analytical chemistry. This research also sheds light on the reduction mechanisms of nitronaphthalenes in different media (Pecková et al., 2009).
Bioactive Properties and Chemical Synthesis
- Nitronaphthalenes have been isolated from natural sources like endophytic fungi and demonstrated significant antibacterial, antifungal, and antialgal properties. These findings not only advance the field of natural product chemistry but also highlight the potential therapeutic and bioactive applications of compounds like this compound (Krohn et al., 2008).
Material Science and Photopolymerization
- The synthesis and application of nitronaphthalenes in material science, particularly as spectral sensitizers for photosensitive polymers, have been explored. These compounds play a crucial role in the development of advanced materials with specific photochemical properties (Minoru et al., 2012).
Environmental Studies and Food Safety
- Studies on the presence and determination of nitronaphthalenes in barbecued foods highlight the environmental and health aspects associated with these compounds. Understanding their formation and presence in food items is essential for assessing human health impacts and developing safety regulations (Qu et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
(5-nitronaphthalen-1-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c13-7-8-3-1-5-10-9(8)4-2-6-11(10)12(14)15/h1-6,13H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBTIMHFYCAGAIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CC=C(C2=C1)[N+](=O)[O-])CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30653109 |
Source
|
| Record name | (5-Nitronaphthalen-1-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30653109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
99972-57-3 |
Source
|
| Record name | (5-Nitronaphthalen-1-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30653109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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